N,N,N',N'-Tetramethyl-2-butene-1,4-diamine
Overview
Description
“N,N,N’,N’-Tetramethyl-2-butene-1,4-diamine” is a chemical compound used in the synthesis of quaternary bisammonium surfactants with antimicrobial activity against Pseudomonas aeruginosa .
Molecular Structure Analysis
The molecular formula of “N,N,N’,N’-Tetramethyl-2-butene-1,4-diamine” is C8H18N2 . Its IUPAC Standard InChI is InChI=1S/C8H18N2/c1-9(2)7-5-6-8-10(3)4/h5-6H,7-8H2,1-4H3/b6-5+ .Physical And Chemical Properties Analysis
“N,N,N’,N’-Tetramethyl-2-butene-1,4-diamine” has a boiling point of 172-173 °C at 723 mm Hg . Its density is 0.82 g/mL at 25 °C .Scientific Research Applications
1. CO2 Capture Technologies N,N,N',N'-Tetramethyl-1,4-butanediamine and related tertiary diamines have been investigated for their potential in post-combustion CO2 capture. Their acid-base properties and CO2 absorption capabilities were studied, demonstrating their potential as bicarbonate forming absorbents in CO2 absorption processes. This research is significant for developing more efficient methods for capturing greenhouse gases (Xiao et al., 2020).
2. Metal Complex Chemistry The interaction between Pt(II) centres in binuclear Pt(II) complexes using different bridging diamines, including N,N,N',N'-Tetramethyl-1,4-butanediamine, was studied. This research provides insights into the reactivity and thermodynamic and kinetic properties of these complexes, important for understanding and designing metal-based catalysts and materials (Hofmann & Eldik, 2003).
3. Fluorescent Sensor Development N,N,N',N'-Tetramethyl-1,4-butanediamine derivatives have been used in the design and development of fluorescent sensors for detecting substances like trinitrophenol in water. This research is crucial for environmental monitoring and detecting hazardous materials (Chakraborty & Mandal, 2018).
4. Atmospheric Chemistry Studies on the molecular interaction between methyl-substituted N,N,N',N'-ethylenediamines, including N,N,N',N'-Tetramethyl-1,4-butanediamine, and sulfuric acid provide valuable information on atmospheric particle formation processes. This research contributes to understanding atmospheric chemistry and air quality management (Elm et al., 2016).
5. Organometallic Syntheses The use of N,N,N',N'-Tetramethyl-1,4-butanediamine in organometallic chemistry, particularly in metalation reactions involving benzene and ferrocene, highlights its significance in synthesizing new organometallic compounds. This research has implications for the development of new materials and catalysts (Rausch & Ciappenelli, 1967).
6. Corrosion Inhibition Novel compounds derived from N,N,N',N'-Tetramethyl-1,4-butanediamine have been investigated as corrosion inhibitors for mild steel. This research is essential for materials protection and prolonging the lifespan of metal structures and components (Singh & Quraishi,2016)
7. Polymerization Catalysts N,N,N',N'-Tetramethyl-1,4-butanediamine-based ligands have been explored in iron-mediated atom transfer radical polymerization of methyl methacrylate. This research is critical for developing more efficient polymerization catalysts and processes (Ibrahim et al., 2004).
8. Synthesis of Macrocyclic Complexes The reaction of N,N,N',N'-Tetramethyl-1,4-butanediamine with metal ions has been studied for the synthesis of macrocyclic complexes. These complexes have potential applications in coordination chemistry and material sciences (Tadokoro et al., 1991).
9. Mesomorphic Behavior Study N,N,N',N'-Tetramethyl-1,4-butanediamine derivatives have been analyzed for their mesomorphic behavior, contributing to the field of liquid crystal research and its applications in display technologies and other areas (Hosokai et al., 1999).
10. Molecular Structure and Interaction Studies Studies focusing on the molecular structures and interactions of N,N,N',N'-Tetramethyl-1,4-butanediamine in various chemical environments have provided insights into molecular behavior, which is vital for designing new materials and understanding chemical reactions (Jacobs et al., 1998).
Safety and Hazards
“N,N,N’,N’-Tetramethyl-2-butene-1,4-diamine” is classified as a flammable liquid (Flam. Liq. 3) and skin corrosive (Skin Corr. 1B) . It is recommended to avoid breathing vapors, mist, or gas, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and beware of vapors accumulating to form explosive concentrations .
properties
IUPAC Name |
(E)-N,N,N',N'-tetramethylbut-2-ene-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-9(2)7-5-6-8-10(3)4/h5-6H,7-8H2,1-4H3/b6-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUEDAAUECWBMLW-AATRIKPKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC=CCN(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C/C=C/CN(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883306 | |
Record name | 2-Butene-1,4-diamine, N1,N1,N4,N4-tetramethyl-, (2E)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
111-52-4, 4559-79-9 | |
Record name | (2E)-N1,N1,N4,N4-Tetramethyl-2-butene-1,4-diamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=111-52-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Butene-1,4-diamine, N1,N1,N4,N4-tetramethyl-, (2E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000111524 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N,N',N'-Tetramethylbut-2-enylenediamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004559799 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Butene-1,4-diamine, N1,N1,N4,N4-tetramethyl-, (2E)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Butene-1,4-diamine, N1,N1,N4,N4-tetramethyl-, (2E)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N,N',N'-tetramethylbut-2-enylenediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.663 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (E)-N,N,N',N'-tetramethylbut-2-ene-1,4-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.527 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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